Cas no 87779-04-2 (4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-)
![4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)- structure](https://ossimg.kuujia.com/scimg/88000/87779-04-2x500.png)
87779-04-2 structure
Product Name:4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-
CAS No:87779-04-2
MF:C9H5Cl3N2O
MW:263.507798910141
CID:652442
PubChem ID:20494725
Update Time:2025-04-19
4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-
- 3,6-dichloro-2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
- 87779-04-2
- DTXSID90608079
- 3,6-Dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
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- Inchi： 1S/C9H5Cl3N2O/c10-4-5-8(12)9(15)14-6(11)2-1-3-7(14)13-5/h1-3H,4H2
- InChI Key： ZUBCTZMOUKOCOQ-UHFFFAOYSA-N
- SMILES： ClC1C(N2C(=CC=CC2=NC=1CCl)Cl)=O
Computed Properties
- Exact Mass: 261.946746g/mol
- Monoisotopic Mass: 261.946746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.7Ų
4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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